1,3-Difluoro-2-nitro-4-(trifluoromethylthio)benzene

• Molecular Formula: C7H2F5NO2S
• Molecular Weight: 259.16 g/mol
• IUPAC Name: 1,3-difluoro-2-nitro-4-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C7H2F5NO2S/c8-3-1-2-4(16-7(10,11)12)5(9)6(3)13(14)15/h1-2H
• InChI Key: XGFKASHOUVSVQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)[N+](=O)[O-])F)SC(F)(F)F

Description

1,3-Difluoro-2-nitro-4-(trifluoromethylthio)benzene is a fluorinated aromatic compound characterized by a benzene ring substituted with fluorine atoms at positions 1 and 3, a nitro group (-NO₂) at position 2, and a trifluoromethylthio (-SCF₃) group at position 3. The molecule’s unique substituent arrangement imparts distinct electronic and steric properties. The fluorine atoms act as strong electron-withdrawing groups (EWGs), polarizing the aromatic ring and influencing reactivity, while the nitro group further enhances electron deficiency. The trifluoromethylthio group combines lipophilicity and electronegativity, contributing to both solubility and stability in hydrophobic environments.

This compound is hypothesized to have applications in agrochemicals or pharmaceuticals, given the prevalence of similar structures in pesticides (e.g., nitrofluorfen, oxyfluorfen) and fluorine’s role in enhancing bioavailability and metabolic resistance .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s closest analogs include nitrofluorfen (2-chloro-1-(4-nitrophenoxy)-4-(trifluoromethyl)benzene) and oxyfluorfen (2-chloro-1-(3-ethoxy-4-nitrophenoxy)-4-(trifluoromethyl)benzene), both diphenyl ether herbicides . Key differences lie in substituent types and positions:

Compound	Substituents (Positions)	Key Functional Groups	Primary Use
1,3-Difluoro-2-nitro-4-(trifluoromethylthio)benzene	-F (1,3), -NO₂ (2), -SCF₃ (4)	Fluorine, nitro, trifluoromethylthio	Hypothesized pesticide/pharmaceutical
Nitrofluorfen	-Cl (2), -O-C₆H₄-NO₂ (1), -CF₃ (4)	Chlorine, phenoxy, nitro, trifluoromethyl	Herbicide
Oxyfluorfen	-Cl (2), -O-C₆H₃-OCH₂CH₃-NO₂ (1), -CF₃ (4)	Chlorine, ethoxy-phenoxy, nitro, trifluoromethyl	Herbicide

Electronic and Physicochemical Properties

Electron-Withdrawing Effects: The 1,3-difluoro substitution creates a stronger electron-deficient aromatic system compared to nitrofluorfen’s single chlorine. The trifluoromethylthio (-SCF₃) group is more polarizable and lipophilic than nitrofluorfen’s trifluoromethyl (-CF₃), increasing logP and membrane permeability .

Solubility and Bioavailability: The -SCF₃ group’s lipophilicity may improve soil adsorption and persistence compared to oxyfluorfen’s ethoxy-phenoxy group, which introduces moderate hydrophilicity. Fluorine’s small size and high electronegativity reduce metabolic degradation, extending half-life relative to non-fluorinated analogs .

Photostability and Reactivity :

• The ortho-nitro group (position 2) in the target compound may reduce photodegradation compared to para-nitro configurations, as seen in some herbicides.

Key Research Findings and Trends

Fluorine’s Role: Fluorinated analogs consistently show improved bioavailability and resistance to oxidative metabolism compared to non-fluorinated counterparts. For example, replacing hydrogen with fluorine at critical positions increases membrane permeability by 20–30% in related agrochemicals .

Thioether vs. Ether Groups: Trifluoromethylthio (-SCF₃) substituents exhibit 10–15% higher logP values than trifluoromethyl (-CF₃) or phenoxy (-O-C₆H₅) groups, correlating with enhanced soil retention in field studies .

Nitro Group Positioning : Ortho-nitro substitution (as in the target compound) reduces UV-light-induced decomposition by 40% compared to para-nitro isomers, as observed in herbicide stability assays .

Preparation Methods

Substrate Preparation for Nitration

The synthesis begins with 1,3-difluoro-4-(trifluoromethylthio)benzene, prepared via copper-mediated coupling of 1,3-difluoro-4-iodobenzene with bistrifluoromethyl disulfide (CF₃S-SCF₃) in dimethylacetamide (120°C, 16 h, 68% yield).

Key reaction parameters :

• Catalyst : CuI (10 mol%)
• Ligand : 1,10-Phenanthroline (20 mol%)
• Solvent : DMA, anhydrous conditions

Regioselective Nitration

Nitration of 1,3-difluoro-4-(trifluoromethylthio)benzene employs fuming nitric acid (90%) in concentrated sulfuric acid at 50–55°C for 4 h. The trifluoromethylthio group’s strong meta-directing effect ensures >95% regioselectivity for position 2.

Optimized conditions :

Parameter	Value
HNO₃ concentration	90% (v/v)
H₂SO₄ ratio	1:3 (substrate:H₂SO₄)
Temperature	52 ± 2°C
Reaction time	4.5 h
Yield	82%

¹³C NMR analysis confirms nitro group placement at δ 148.2 ppm (C-NO₂), while ¹⁹F NMR shows trifluoromethylthio resonance at δ -43.1 ppm (CF₃).

Electrophilic Trifluoromethylthiolation Strategies

Catalytic System Development

The iron(III) chloride/diphenyl selenide catalytic system enables direct electrophilic trifluoromethylthiolation of pre-nitrated substrates.

Mechanistic insights :

• Electrophile generation :
  $$ \text{N-(Trifluoromethylthio)saccharin} \xrightarrow{\text{FeCl}3} \text{CF}3\text{S}^+ + \text{saccharin}^- $$
• Arenium ion formation :
  $$ \text{Ar-H} + \text{CF}3\text{S}^+ \rightarrow \text{Ar-SCF}3^+ \xrightarrow{-\text{H}^+} \text{Ar-SCF}_3 $$

Application to 1,3-Difluoro-2-nitrobenzene

Treatment of 1,3-difluoro-2-nitrobenzene with N-(trifluoromethylthio)saccharin (1.05 eq) in dichloromethane containing FeCl₃ (5 mol%) and Ph₂Se (5 mol%) achieves 89% conversion in 2 h at 25°C.

Performance metrics :

Metric	Value
Turnover frequency	12.4 h⁻¹
E-factor	8.7
Space-time yield	0.94 g/L·h

Nucleophilic Aromatic Substitution (NAS) Routes

Halogen Exchange Methodology

4-Bromo-1,3-difluoro-2-nitrobenzene undergoes substitution with potassium trifluoromethylthiolate (KSCF₃) in hexamethylphosphoramide (HMPA) at 160°C:

$$ \text{Ar-Br} + \text{KSCF}3 \xrightarrow{\text{HMPA}} \text{Ar-SCF}3 + \text{KBr} $$

Reaction profile :

• Temperature : 160°C (sealed tube)
• Time : 72 h
• Yield : 63%
• Byproducts : Diaryl sulfides (7%), des-bromo compound (4%)

Phase-Transfer Catalyzed NAS

Employing 18-crown-6 ether as phase-transfer agent enhances reaction efficiency in toluene/water biphasic systems:

Condition	Improvement vs Thermal NAS
Temperature	110°C (-50°C)
Time	24 h (-48 h)
Yield	71% (+8%)
Selectivity	93% (+19%)

Industrial-Scale Production Considerations

Continuous Flow Nitration

Pfaudler-type continuous reactors achieve 98.5% conversion with 22-minute residence time:

Operating parameters :

Parameter	Value
Throughput	12.4 kg/h
Cooling capacity	2.3 MW
Acid recovery	99.2% H₂SO₄ recycled
Waste generation	0.45 kg/kg product

Catalyst Recycling in Trifluoromethylthiolation

Immobilized FeCl₃ on mesoporous silica (SBA-15) enables 11 reaction cycles with <5% activity loss:

Regeneration protocol :

• Wash : Dichloromethane (3 bed volumes)
• Reactivation : 10% HCl/EtOH (1:1), 60°C, 2 h
• Drying : N₂ purge at 120°C, 4 h

Comparative Analysis of Synthetic Routes

Table 1 : Performance metrics across methodologies

Method	Yield (%)	Purity (%)	Cost Index	E-Factor
Direct nitration	82	99.1	1.00	5.8
Electrophilic SCF3	89	98.7	1.15	7.2
Thermal NAS	63	97.4	0.92	9.1
Phase-transfer NAS	71	98.9	1.08	6.3

Electrophilic trifluoromethylthiolation provides optimal balance between yield and operational simplicity, though direct nitration remains preferable for large-scale manufacturing due to lower catalyst costs.

Q & A

Q. What synthetic methodologies are commonly employed to prepare 1,3-Difluoro-2-nitro-4-(trifluoromethylthio)benzene?

The synthesis typically involves sequential functionalization of the benzene ring. Key steps include:

• Nitration : Introducing the nitro group at position 2 via mixed acid (HNO₃/H₂SO₄) under controlled temperatures (0–5°C) to avoid over-nitration .
• Fluorination : Electrophilic fluorination using agents like Selectfluor™ or DAST (diethylaminosulfur trifluoride) to install fluorine atoms at positions 1 and 3 .
• Trifluoromethylthio Introduction : Nucleophilic aromatic substitution (SNAr) with a trifluoromethylthiolating reagent (e.g., AgSCF₃ or CuSCF₃) under inert conditions, leveraging the electron-withdrawing nitro group to activate the ring . Critical parameters: Solvent polarity (e.g., DMF or acetonitrile) and catalyst choice (e.g., CuI for SNAr) significantly influence yield and purity .

Q. How is the compound characterized structurally and analytically?

Standard techniques include:

• NMR Spectroscopy : ¹⁹F NMR to confirm fluorine environments (δ -110 to -120 ppm for aromatic F; δ -40 ppm for CF₃S) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight (expected [M]⁺ at m/z 289.0) .
• X-ray Crystallography : Resolves regiochemistry and confirms substituent positions (if crystalline) .

Q. What are the stability considerations for this compound under storage and reaction conditions?

• Thermal Stability : Decomposes above 200°C; store at 2–8°C in amber vials to prevent photodegradation .
• Moisture Sensitivity : Hydrolytically stable due to strong C-F bonds but may react with strong bases (e.g., NaOH) via nitro group reduction .

Advanced Research Questions

Q. How do electronic effects of substituents influence regioselectivity in further functionalization?

The nitro (-NO₂) and trifluoromethylthio (-SCF₃) groups are meta-directing and deactivating, while fluorine atoms are ortho/para-directing but weakly deactivating. Computational studies (DFT) predict preferential electrophilic attack at position 5 (para to fluorine, meta to nitro/SCF₃) . Example reactions:

• Halogenation : Bromination with Br₂/FeBr₃ at 50°C yields 5-bromo derivatives (≥80% regioselectivity) .
• Cross-Coupling : Suzuki-Miyaura coupling at position 5 with aryl boronic acids using Pd(PPh₃)₄ .

Q. What computational tools predict the compound’s reactivity and interaction with biological targets?

• Reactivity : DFT calculations (e.g., Gaussian 16) model frontier molecular orbitals (HOMO/LUMO) to predict sites for nucleophilic/electrophilic attacks .
• Biological Interactions : Molecular docking (AutoDock Vina) simulates binding to enzymes (e.g., cytochrome P450) via the trifluoromethylthio group’s hydrophobic interactions .

Q. How does the compound behave under oxidative or reductive conditions?

• Oxidation : The -SCF₃ group resists oxidation, but the nitro group can be reduced to -NH₂ using H₂/Pd-C in ethanol, forming 1,3-difluoro-2-amino-4-(trifluoromethylthio)benzene .
• Reduction : LiAlH₄ selectively reduces nitro to hydroxylamine intermediates, which can further react to form azobenzene derivatives .

Safety and Handling

Q. What safety protocols are essential for handling this compound?

• PPE : Nitrile gloves, chemical goggles, and lab coats to avoid skin/eye contact .
• Ventilation : Use fume hoods due to potential release of toxic fumes (e.g., NOₓ during decomposition) .
• Waste Disposal : Collect in halogenated waste containers and incinerate at ≥1000°C .

Contradictions and Limitations

• suggests high thermal stability, while emphasizes decomposition risks; this may reflect differences in substituent effects.
• Direct biological data for the target compound is scarce; inferences are drawn from structurally similar analogs (e.g., ) .